Cas no 2138057-84-6 (5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid)
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
- 2138057-84-6
- EN300-1153740
-
- Inchi: 1S/C13H15N3O3/c1-8-11(13(17)18)12(16(2)15-8)14-9-5-4-6-10(7-9)19-3/h4-7,14H,1-3H3,(H,17,18)
- InChI Key: PXIMFNZYALEPLE-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)NC1=C(C(=O)O)C(C)=NN1C
Computed Properties
- Exact Mass: 261.11134135g/mol
- Monoisotopic Mass: 261.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.4Ų
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153740-0.05g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 0.05g |
$612.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-0.1g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 0.1g |
$640.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-0.25g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 0.25g |
$670.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-0.5g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 0.5g |
$699.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-1.0g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-2.5g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 2.5g |
$1428.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-5.0g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1153740-10.0g |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid |
2138057-84-6 | 10g |
$3131.0 | 2023-06-09 |
5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
5-[(3-Methoxyphenyl)amino]-1,3-Dimethyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview
5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid, also known by its CAS number 2138057-84-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methoxyphenylamino group at position 5 and methyl groups at positions 1 and 3, along with a carboxylic acid group at position 4. These substituents contribute to the unique chemical properties and biological activities of the compound.
The synthesis of 5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid involves a series of well-established organic reactions. The starting material typically includes a substituted pyrazole derivative, which undergoes nucleophilic substitution or condensation reactions to introduce the desired substituents. The methoxyphenylamino group is introduced via an amide coupling reaction or reductive amination, while the methyl groups are introduced through alkylation or methylation reactions. The carboxylic acid group is often introduced during the synthesis process or can be generated through hydrolysis of an ester or nitrile group. The optimization of these reaction conditions is critical to ensure high yields and purity of the final product.
Recent studies have highlighted the potential of 5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid as a lead compound for the development of novel therapeutic agents. Its biological activities include anti-inflammatory, antioxidant, and anticancer properties. For instance, research has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. Additionally, it has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.
The anticancer potential of this compound has been explored in various cancer cell lines, including breast, colon, and lung cancer cells. Studies have shown that it induces apoptosis in cancer cells through modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, it has been found to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents. These findings underscore the potential of 5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid as a candidate for anticancer drug development.
In terms of pharmacokinetics, this compound exhibits moderate bioavailability when administered orally in preclinical models. Its absorption is influenced by the presence of food and other factors such as pH and gastrointestinal motility. The compound undergoes hepatic metabolism primarily through cytochrome P450 enzymes, leading to the formation of several metabolites that retain some degree of biological activity. The elimination half-life is relatively short, suggesting that frequent dosing may be required for sustained therapeutic effects.
The structural features of 5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid make it an attractive candidate for further modification and optimization. Researchers are exploring various strategies to enhance its pharmacokinetic properties, including increasing its solubility and improving its stability in physiological conditions. For example, recent studies have focused on the development of prodrugs or nanoparticles to improve drug delivery and reduce systemic toxicity.
In conclusion, 5-[(3-Methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its potential as an anti-inflammatory agent, antioxidant, and anticancer drug highlights its significance in contemporary drug discovery efforts. Continued research into its mechanisms of action, pharmacokinetics, and toxicity profiles will be essential for advancing this compound toward clinical development.
2138057-84-6 (5-[(3-methoxyphenyl)amino]-1,3-dimethyl-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)